Gadolinium-155
Overview
Description
Gadolinium-155 is a stable isotope of Gadolinium . Gadolinium is a soft, silvery metal that reacts with oxygen and water . It was discovered by Jean Charles Galissard de Marignac in 1880 .
Synthesis Analysis
Gadolinium oxide nanocrystallites can be prepared through thermal decomposition of a complex formed by Gd(NO3)3·6 H2O and glycine . Another method involves the sol-gel method from a gadolinium nitrate solution .
Molecular Structure Analysis
Gadolinium has an atomic number of 64 and a relative atomic mass of 157.25 . Its electron configuration is [Xe]4f7 5d1 6s2 . Gadolinium crystallizes in a hexagonally-closed-packed structure at room temperature .
Chemical Reactions Analysis
Gadolinium reacts slowly with water and dissolves in acids . It has been used in alloys and has useful properties in this context . The γ-ray spectra produced from the thermal neutron capture on Gadolinium-155 have been measured .
Physical And Chemical Properties Analysis
Gadolinium has a melting point of 1313°C and a boiling point of 3273°C . Its density is 7.90 g cm−3 . Gadolinium becomes superconductive below 1.083 K and is strongly magnetic at room temperature .
Scientific Research Applications
Neutrino Experiments : Gadolinium-155, alongside Gadolinium-157, is utilized in neutrino physics experiments due to its large thermal neutron capture cross-section. This is particularly relevant in the detection of inverse-beta-decay reactions in reactor neutrino experiments and gadolinium-doped large water Cherenkov detector experiments (Yano, 2017).
Nuclear Instrumentation : Gadolinium, particularly its isotopes Gd-155 and Gd-157, is significant in nuclear instrumentation for its high interaction probability with thermal energy neutrons. This property is utilized for neutron detection in various applications, such as in power reactors and neutron capture therapy (Dumazert et al., 2018).
MRI Contrast Agents : Gadolinium-155 is relevant in the field of medical imaging, particularly in enhancing the sensitivity of MRI contrast agents. Gadolinium(III) complexes are used to increase the contrast in MRI by selectively relaxing nearby water molecules (Caravan, 2006).
Neutron Detection Technologies : Gadolinium's high thermal neutron capture cross-section, attributed to Gd-155 and Gd-157, makes it a valuable material in the development of neutron detection technologies. It is explored as an alternative to helium-3 in neutron detectors (Varner et al., 2010).
Neutron Capture Therapy : Gadolinium-155 plays a role in Gadolinium Neutron Capture Therapy (GdNCT), a method developed for treating radio-resistant malignant tumors. This therapy is based on the nuclear capture reactions occurring when Gd-155 is irradiated by thermal neutrons (Наврузов et al., 2015).
SPECT Imaging and Auger Therapy : Gadolinium-155 is investigated for use in Single Photon Emission Computed Tomography (SPECT) imaging and Auger therapy, a type of radiation therapy. This research focuses on achieving high radionuclide purity for medical applications (Duchemin et al., 2016).
Future Directions
The γ-ray spectra produced from the thermal neutron capture on Gadolinium-155 are being used to improve models for future experiments . This development of an efficient Monte Carlo model is required to simulate and analyze particle interactions involving the thermal neutron captures on gadolinium in any relevant future experiments .
properties
IUPAC Name |
gadolinium-155 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Gd/i1-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIWYJDYFSGRHKR-YPZZEJLDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Gd] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[155Gd] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Gd |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80931823 |
Source
|
| Record name | (~155~Gd)Gadolinium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80931823 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.92263 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Gadolinium-155 | |
CAS RN |
14333-34-7 |
Source
|
| Record name | Gadolinium, isotope of mass 155 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014333347 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~155~Gd)Gadolinium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80931823 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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